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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212 Get Quote

Introduction

Disperse Yellow 42, identified by the Colour Index Number C.I. 10338, is a nitro-based

disperse dye widely utilized for coloring polyester fibers.[1][2] Its molecular structure, 4-anilino-

3-nitrobenzenesulfonanilide, imparts a brilliant yellow hue and makes it particularly suitable for

high-temperature dyeing methods.[1][2] This application note provides a detailed protocol for

the high-temperature dyeing of polyester fabrics with Disperse Yellow 42, outlining the

necessary materials, equipment, and procedural steps to achieve optimal dyeing performance

and colorfastness.

The hydrophobic nature of polyester fibers necessitates the use of high temperatures (typically

120-130°C) during the dyeing process.[1] At these temperatures, the amorphous regions of the

polyester fibers swell, allowing the finely dispersed dye particles to penetrate and become

trapped within the fiber structure, forming strong intermolecular bonds. This method ensures

excellent dye uptake, level dyeing, and superior fastness properties.

Physicochemical Properties of Disperse Yellow 42
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Property Value

C.I. Name Disperse Yellow 42

C.I. Number 10338

CAS Number 5124-25-4

Molecular Formula C18H15N3O4S

Molecular Weight 369.40 g/mol

Appearance Brown-yellow powder

Melting Point 156-157°C

Solubility Soluble in ethanol, acetone, and benzene

Optimal Dyeing pH 3 - 7

Optimal Dyeing Temperature 120 - 130°C

Fastness Properties of Polyester Dyed with Disperse
Yellow 42

Fastness Test AATCC Standard ISO Standard

Ironing Fastness (Fading) 4 4

Ironing Fastness (Stain) 4 7

Light Fastness 6-7 5

Perspiration Fastness (Fading) 5 4

Perspiration Fastness (Stain) 4 4-5

Washing Fastness (Fading) 5 5

Washing Fastness (Stain) 5 Not specified

Source: World Dye Variety
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Experimental Protocol: High-Temperature Dyeing of
Polyester
This protocol details the laboratory-scale procedure for dyeing polyester fabric with Disperse
Yellow 42 using a high-temperature, high-pressure (HTHP) dyeing apparatus.

Materials and Equipment:

Polyester fabric (pre-scoured and dried)

Disperse Yellow 42

Dispersing agent (e.g., anionic dispersant)

Acetic acid (glacial)

Sodium hydrosulfite

Sodium hydroxide

High-temperature, high-pressure (HTHP) laboratory dyeing machine

Beakers and graduated cylinders

Stirring rods

pH meter

Analytical balance

Drying oven

Procedure:

1. Dye Bath Preparation:

a. Accurately weigh the required amount of Disperse Yellow 42 (e.g., 1% on weight of fabric -

owf). b. Create a paste of the dye with an equal amount of a dispersing agent. c. Add a small
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amount of warm water (40-50°C) to the paste and stir until a uniform dispersion is achieved. d.

Fill the dye bath with water to the required liquor ratio (e.g., 1:10). e. Add the dispersed dye

solution to the dye bath. f. Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

2. Dyeing Process:

a. Introduce the pre-wetted polyester fabric into the dye bath at approximately 60°C. b. Run the

machine for 15 minutes at this temperature to ensure even wetting and initial dye absorption. c.

Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute. d. Maintain the

temperature at 130°C for 60 minutes to allow for dye diffusion and fixation. e. After 60 minutes,

cool the dye bath down to 60°C as quickly as possible.

3. Rinsing and Reduction Clearing:

a. Drain the dye bath and rinse the dyed fabric with hot water. b. Prepare a reduction clearing

bath containing:

2 g/L Sodium hydrosulfite
2 g/L Sodium hydroxide c. Treat the dyed fabric in the reduction clearing bath at 80°C for 10-
20 minutes to remove any unfixed surface dye. d. Rinse the fabric thoroughly with hot water
followed by cold water.

4. Drying:

a. Squeeze the excess water from the fabric. b. Dry the fabric in an oven or air-dry at room

temperature.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dyeing Cycle

Post-Treatment

Weigh Dye and Auxiliaries

Prepare Dye Dispersion

Set Dye Bath (Water, pH)

Load Fabric at 60°C

Ramp to 130°C

Hold at 130°C for 60 min

Cool to 60°C

Hot Rinse

Reduction Clearing

Rinse (Hot & Cold)

Dry

Click to download full resolution via product page

Caption: High-temperature polyester dyeing workflow.
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Caption: Mechanism of disperse dye uptake by polyester.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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